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Compound of Interest

Compound Name: GSK729

Cat. No.: B15293769

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK729 is a potent and selective small molecule inhibitor of the Mycobacterium tuberculosis
enoyl-coenzyme A (CoA) hydratase, EchA6. This enzyme is a critical component of the fatty
acid synthesis Il (FAS-II) pathway, which is essential for the biosynthesis of mycolic acids, the
hallmark lipid components of the mycobacterial cell wall. By inhibiting EchA6, GSK729 disrupts
mycolic acid production, leading to bactericidal effects against M. tuberculosis. These
characteristics make GSK729 and its analogs promising candidates for the development of
novel anti-tuberculosis therapeutics.

This document provides detailed application notes and protocols for the high-throughput
screening (HTS) of GSK729 and other potential inhibitors of EchA6. The methodologies
described herein are designed to facilitate the discovery and characterization of new chemical
entities targeting this essential mycobacterial enzyme. Both biochemical, target-based
screening and whole-cell phenotypic screening approaches are presented.

Quantitative Data Summary

The following table summarizes the key quantitative data reported for GSK729. This table can
be expanded as more data becomes available for GSK729 and its analogs.
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Compound Target Assay Type IC50 (pM) Reference
M. tuberculosis Biochemical Pull-

GSK729 1.8 [1]
EchA6 down

Signaling and Metabolic Pathway

GSK729 targets the Fatty Acid Synthase Il (FAS-II) pathway in Mycobacterium tuberculosis.
This pathway is responsible for the elongation of long-chain fatty acids that are precursors to
mycolic acids. EchA6 plays a crucial, albeit non-catalytic, role in shuttling fatty acid
intermediates within this pathway. Inhibition of EchA6 disrupts the entire FAS-II cycle, leading
to the cessation of mycolic acid synthesis and ultimately, bacterial cell death.
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Fatty Acid Synthase Il (FAS-Il) Pathway and Inhibition by GSK729
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Plate Preparation

1. Dispense Compounds &
Controls (in DMSO)

2. Add EchA6 and
Coupled Enzyme Mix

3. Pre-incubate

Reaction & Measurement

4. Add Substrate Mix
(Crotonoyl-CoA + NADH)

5. Kinetic Read (Absorbance at 340 nm)

Plate Preparation (BSL-3)

1. Dispense Compounds &
Controls (in DMSO)

2. Add Fluorescent
M. tuberculosis Culture

Incuhation

3. Incubate at 37°C for 5-7 days

Measurement & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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